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Cat. No.: B12349352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Alkylammonium sulphates are a prominent class of anionic surfactants widely utilized in

pharmaceutical formulations, biotechnical applications, and cleaning products. Their efficacy is

intrinsically linked to their molecular structure, specifically the length of the hydrophobic alkyl

chain. This guide provides an objective comparison of key surfactant properties across a

homologous series of sodium alkyl sulphates, supported by experimental data, to aid in the

selection of the most appropriate surfactant for a given application.

Comparison of Surfactant Properties
The performance of an alkylammonium sulphate is primarily dictated by its ability to reduce

surface tension and form micelles. These characteristics are quantified by the critical micelle

concentration (CMC), the surface tension at the CMC (γcmc), and the Krafft point (Tk), which

defines the minimum temperature for micelle formation. As the alkyl chain length increases, the

hydrophobicity of the surfactant molecule increases, leading to significant changes in these

properties.

The data presented below is collated from various experimental studies. It is important to note

that exact values can vary slightly depending on the experimental method, temperature, and

purity of the surfactant.
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Surfactant
(Sodium
Salt)

Alkyl Chain
Length

Molar Mass
( g/mol )

Critical
Micelle
Concentrati
on (CMC)
(mM at
25°C)

Surface
Tension at
CMC (γcmc)
(mN/m at
25°C)

Krafft Point
(Tk) (°C)

Sodium Octyl

Sulphate
C8 232.27 130[1] ~40.0 < 0

Sodium Decyl

Sulphate
C10 260.32 40.1[2] ~38.0 ~8

Sodium

Dodecyl

Sulphate

C12 288.38 8.2[1][3][4]
33.7 - 39.0[5]

[6][7][8]
18[9]

Sodium

Tetradecyl

Sulphate

C14 316.43 2.1[1] ~37.0 32[10]

Sodium

Hexadecyl

Sulphate

C16 344.48 0.45 ~36.0 45

Key Observations:

Critical Micelle Concentration (CMC): There is a clear and predictable inverse relationship

between the length of the alkyl chain and the CMC. For every two methylene groups (-

(CH₂)₂-) added to the chain, the CMC decreases by approximately an order of magnitude.[2]

This is because longer hydrophobic chains have a stronger driving force to escape the

aqueous environment and aggregate into micelles.

Surface Tension (γcmc): While all the listed surfactants significantly reduce the surface

tension of water (approx. 72 mN/m), the surface tension at the CMC does not change as

dramatically with increasing chain length as the CMC does.

Krafft Point (Tk): The Krafft point increases significantly with the length of the alkyl chain.[10]

This is a critical consideration for formulations, as surfactants are only effective above their
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Krafft temperature where micellization can occur.[11][12] Longer-chain sulphates like sodium

hexadecyl sulphate require heating to be soluble and functional.

Experimental Protocols
Detailed and reproducible experimental design is crucial for the accurate characterization of

surfactant properties. Below are methodologies for determining the CMC and foam stability.

Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Surface Tension Measurement
This method is based on the principle that the surface tension of a surfactant solution

decreases as the concentration of the surfactant increases, up until the point of micelle

formation (the CMC), after which the surface tension remains relatively constant.[1]

Apparatus:

Digital Tensiometer (with Wilhelmy plate or Du Noüy ring)

Precision analytical balance

Volumetric flasks and pipettes

Glass beakers

Magnetic stirrer and stir bars

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of the alkylammonium

sulphate in deionized water (e.g., 100 mM).

Serial Dilutions: Prepare a series of dilutions from the stock solution, covering a wide

concentration range both below and above the expected CMC. For example, for Sodium

Dodecyl Sulphate (expected CMC ~8.2 mM), prepare solutions from 0.1 mM to 20 mM.

Temperature Control: Ensure all solutions and the tensiometer measurement chamber are

equilibrated to a constant temperature (e.g., 25°C ± 0.1°C), as surface tension is
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temperature-dependent.

Measurement:

Calibrate the tensiometer with deionized water.

Starting with the most dilute solution, measure the surface tension. Ensure the Wilhelmy

plate or Du Noüy ring is thoroughly cleaned and dried between each measurement.

Record the equilibrium surface tension value for each concentration.

Data Analysis:

Plot the measured surface tension (γ, in mN/m) as a function of the logarithm of the

surfactant concentration (log C).

The resulting graph will show two distinct linear regions. The first region shows a steep

decline in surface tension with increasing concentration. The second region, occurring

after the CMC, is a plateau where surface tension remains nearly constant.

The CMC is determined from the intersection point of the two extrapolated linear

trendlines drawn from these regions.[13]

Protocol 2: Evaluation of Foam Stability by Cylinder
Shake Method
This method provides a straightforward way to assess both the foamability and the stability of a

surfactant solution by measuring the volume of foam generated and its decay over time.

Apparatus:

Graduated glass cylinders with stoppers (e.g., 100 mL)

Stopwatch

Pipettes

Procedure:
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Solution Preparation: Prepare solutions of the different alkylammonium sulphates at a

standardized concentration above their respective CMCs (e.g., 50 mM) in deionized water.

Foam Generation:

Add a fixed volume (e.g., 20 mL) of the surfactant solution to a graduated cylinder.

Stopper the cylinder and shake it vigorously for a set period (e.g., 30 seconds) with a

consistent motion and number of shakes (e.g., 60 shakes).

Initial Foam Volume Measurement:

Immediately after shaking, place the cylinder on a level surface and start the stopwatch.

Record the initial volume of the foam generated (Total Volume - Liquid Volume). This value

represents the foamability.

Foam Stability Measurement:

Record the foam volume at regular intervals (e.g., 1, 2, 5, 10, and 15 minutes).

Foam stability can be expressed in several ways, such as the time it takes for the foam

volume to reduce by half (foam half-life) or the percentage of foam volume remaining after

a specific time.

Data Analysis:

Plot the foam volume as a function of time for each surfactant.

Compare the initial foam volumes to assess foamability and the decay curves to compare

foam stability. A slower decay indicates higher foam stability.

Visualized Experimental Workflows
To further clarify the methodologies, the following diagrams illustrate the logical flow of the

experimental protocols.
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CMC Determination Workflow
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Workflow for determining Critical Micelle Concentration (CMC).
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Foam Stability Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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